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Compound of Interest

Compound Name: 5-Ethynyl-2-nitrophenol

Cat. No.: B15322077

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Ethynyl-2-nitrophenol was not readily
available. The following guidance is based on the known hazards of structurally similar
compounds, namely nitrophenols and general safe laboratory practices for handling phenols. It
is crucial to treat 5-Ethynyl-2-nitrophenol as a hazardous substance and to consult with your
institution's Environmental Health and Safety (EHS) department for specific protocols.

Hazard Summary

5-Ethynyl-2-nitrophenol is presumed to be harmful if swallowed, in contact with skin, or
inhaled.[1][2] It is expected to cause skin and eye irritation.[3][4] Phenol compounds can be
toxic and are readily absorbed through the skin, potentially causing severe burns that may not
be immediately painful.[5] Nitrophenols are also known to be toxic to aquatic life.[1][2][6]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
5-Ethynyl-2-nitrophenol.
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Body Part PPE Item Specification

Double-gloving with chemically
resistant gloves is
recommended. For direct
handling, use Butyl rubber or

Hands Gloves Neoprene gloves. For splash
protection, nitrile gloves may
be used but must be replaced
immediately upon

contamination.[5]

Chemical splash goggles are
Eyes Safety Goggles
mandatory.[7]

A face shield should be worn

over safety goggles, especially
Face Face Shield when there is a risk of

splashing or when handling

larger quantities.[7]

A flame-resistant lab coat
Body Laboratory Coat should be worn and fully
buttoned.[7]

Use in a well-ventilated area,
preferably within a chemical
fume hood.[8] If airborne dust
or aerosols are likely, a

Respiratory Respirator NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[7]

[9]

Sturdy, closed-toe shoes are
Feet Closed-toe Shoes ]
required.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

Location: All handling of 5-Ethynyl-2-nitrophenol should be conducted in a well-ventilated
laboratory, inside a certified chemical fume hood.[8]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

Spill Kit: Have a chemical spill kit appropriate for phenols and nitro compounds readily
available. This should include absorbent materials like sand or vermiculite.[9][10]

. Donning PPE:

Before handling the compound, put on all required PPE as detailed in the table above.
Ensure gloves are inspected for any signs of damage before use.

. Handling the Compound:

Weighing: If weighing the solid compound, do so in the fume hood to avoid inhalation of any
dust particles.

Dissolving: When dissolving the compound, add it slowly to the solvent to avoid splashing. If
using a solvent like DMSO, which can enhance skin penetration, exercise extreme caution.

Reactions: Conduct all reactions within the chemical fume hood.

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust or
vapors and contact with skin and eyes.[9] Do not eat, drink, or smoke in the laboratory.[1][9]

. Decontamination:

Surfaces: Thoroughly decontaminate all surfaces and equipment that have come into contact
with 5-Ethynyl-2-nitrophenol using an appropriate solvent and then soap and water.
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» Personal: After handling, wash hands thoroughly with soap and water.[9] Remove and
launder contaminated clothing separately.[9]

Disposal Plan

1. Waste Segregation and Collection:

e Solid Waste: All solid waste contaminated with 5-Ethynyl-2-nitrophenol (e.g., weighing
paper, contaminated gloves, absorbent materials from spills) should be collected in a
dedicated, labeled hazardous waste container.

o Liquid Waste: All liquid waste containing 5-Ethynyl-2-nitrophenol should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's EHS.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "5-Ethynyl-2-nitrophenol,” and the associated hazards (e.g., Toxic, Irritant).

2. Disposal Procedure:

e Do Not Pour Down the Drain: Under no circumstances should 5-Ethynyl-2-nitrophenol or
its solutions be poured down the sink. Nitrophenols are persistent and toxic to aquatic life.[6]

o Contact EHS: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety department. They will provide guidance on proper
packaging and pickup for incineration or other approved disposal methods.[6]

Emergency Procedures

o Skin Contact: Immediately remove all contaminated clothing.[11] Rinse the affected area with
copious amounts of water for at least 15 minutes.[11] If available, polyethylene glycol (PEG)
solution can be used to decontaminate the skin.[5] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.[2]
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

» Spill: In case of a small spill, contain the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[9][10] For larger spills, evacuate
the area and contact your institution's EHS or emergency response team.[9]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 5-Ethynyl-2-nitrophenol
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Caption: Workflow for the safe handling and disposal of 5-Ethynyl-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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